Cas no 2580190-74-3 (2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2580190-74-3
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 5658595
• PubChem ID: 165889212
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580190-74-3
• 2-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid
• EN300-27726078
• 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid

• Inchi： 1S/C15H19N3O4/c1-5-18-11-7-6-9(12(19)20)8-10(11)16-13(18)17-14(21)22-15(2,3)4/h6-8H,5H2,1-4H3,(H,19,20)(H,16,17,21)
• InChI Key： KVGHYJSRGJXPTM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC2C=C(C(=O)O)C=CC=2N1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid

2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2580190-74-3, known as 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring system. The presence of the tert-butoxy group and the carboxylic acid functionality introduces unique chemical properties that make this compound particularly interesting for researchers and developers in the fields of pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery. The structure of 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid includes a benzodiazole core with substituents that can influence its pharmacokinetic properties. For instance, the tert-butoxy group is known to enhance solubility and stability, which are critical factors in drug delivery systems. Additionally, the carboxylic acid group provides an opportunity for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The tert-butoxy carbonyl amino group is introduced through a carefully controlled reaction sequence to ensure high yield and purity. Researchers have reported that optimizing the reaction conditions can significantly improve the overall efficiency of the synthesis process. This has led to increased interest in scaling up production for industrial applications.

In terms of applications, 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid has shown promise in several areas. In pharmaceutical research, its unique structure makes it a candidate for targeting specific biological pathways. For example, studies have indicated that this compound may exhibit anti-inflammatory or anti-cancer properties due to its ability to interact with key enzymes or receptors. Furthermore, its stability under physiological conditions suggests that it could be a viable option for developing orally administered drugs.

Another area where this compound has garnered attention is in agrochemicals. The benzodiazole moiety is known to possess fungicidal properties, and the addition of the tert-butoxy group enhances its bioavailability in agricultural settings. Recent experiments have demonstrated that this compound can effectively inhibit the growth of pathogenic fungi without causing significant harm to crops or beneficial microorganisms. This makes it a strong candidate for developing eco-friendly pesticides.

From a materials science perspective, 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid exhibits interesting electronic properties that could be exploited in organic electronics. Its aromaticity and conjugated system make it suitable for applications such as light-emitting diodes (LEDs) or photovoltaic devices. Researchers are currently exploring how modifications to its structure can further enhance its performance in these areas.

In conclusion, 2-{(tert-butoxy)carbonylamino}-1-ethyl-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2580190-74-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing scientific and technological innovations.